Cas no 774583-39-0 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, (4-hydroxybutyl)-, 2-methylpropyl ester (9CI)
- SCHEMBL8193146
- Carbamic acid,(4-hydroxybutyl)-,2-methylpropyl ester(9ci)
- Carbamic acid, (4-hydroxybutyl)-, 2-methylpropyl ester
- 774583-39-0
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- Inchi: InChI=1S/C9H19NO3/c1-8(2)7-13-9(12)10-5-3-4-6-11/h8,11H,3-7H2,1-2H3,(H,10,12)
- InChI Key: JIMCENJBDBXUAQ-UHFFFAOYSA-N
- SMILES: CC(C)COC(=O)NCCCCO
Computed Properties
- Exact Mass: 189.13657
- Monoisotopic Mass: 189.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- PSA: 58.56
Related Literature
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Ni Lin,Xianghui Li Anal. Methods, 2019,11, 5118-5125
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Flavien Ponsot,Léo Bucher,Nicolas Desbois,Yoann Rousselin,Pritam Mondal,Charles H. Devillers,Claude P. Gros,Rahul Singhal,Ganesh D. Sharma J. Mater. Chem. C, 2019,7, 9655-9664
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Lyudmila G. Kuz’mina,Artem I. Vedernikov,Natalia A. Lobova,Andrei V. Churakov,Judith A. K. Howard,Michael V. Alfimov,Sergey P. Gromov New J. Chem., 2007,31, 980-994
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